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Compound Name:
Propane-1,2,3-triyl tripalmitate-

13C

Cat. No.: B15598640 Get Quote

Essential Safety and Handling of Propane-1,2,3-
triyl tripalmitate-13C
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling Propane-1,2,3-triyl
tripalmitate-13C, a stable isotope-labeled compound. The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals by outlining

necessary personal protective equipment (PPE), operational plans, and disposal methods.

Hazard Identification and Personal Protective
Equipment
Propane-1,2,3-triyl tripalmitate-13C is a stable isotope-labeled form of Glyceryl tripalmitate.

While the carbon-13 isotope is non-radioactive, the chemical properties and associated

hazards are expected to be identical to the unlabeled compound.[1][2] Based on the Safety

Data Sheet (SDS) for Propane-1,2,3-triyl tripalmitate, the compound is classified as a

hazardous substance.[3][4]

GHS Classifications:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[3]
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Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[3][4]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[3][4]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[3][4]

A risk assessment should be conducted for any specific laboratory procedures. The following

table summarizes the recommended personal protective equipment.

Protection Type Equipment Specification/Standard

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash-prone activities.

Conforming to EN166 (EU) or

OSHA's 29 CFR 1910.133

(US).

Skin Protection
Chemical-resistant, impervious

gloves.

Nitrile rubber gloves are a

suitable option.

Body Protection
Laboratory coat, long-sleeved

shirt, and long pants.
Ensure full skin coverage.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

dust is generated and

ventilation is inadequate.

Follow established respiratory

protection programs.

Operational Plan: From Receipt to Disposal
Adherence to a strict operational workflow is paramount for safety and to maintain the integrity

of the compound.

Receiving and Storage
Upon receipt, visually inspect the package for any damage.

Store the compound in a tightly sealed container in a dry, well-ventilated area.[4][5] For long-

term stability, freezer storage is recommended.[5]
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Label the storage area clearly, indicating the compound's identity and associated hazards.

Handling and Use
All handling of Propane-1,2,3-triyl tripalmitate-13C should be conducted in a well-

ventilated laboratory, preferably within a chemical fume hood to minimize inhalation of any

dust.[4]

Before handling, ensure all required PPE is correctly worn.

Avoid direct contact with the skin, eyes, and clothing.[5]

Minimize the generation of dust when weighing or transferring the solid material.[5]

Do not eat, drink, or smoke in the area where the compound is handled.[3]

After handling, wash hands thoroughly with soap and water.[3][4]

Spills and Decontamination
In the event of a spill, avoid breathing dust.[4]

Carefully sweep or vacuum the spilled material into a suitable, labeled container for disposal.

[4][5]

Clean the spill area thoroughly.

Contaminated clothing should be removed and washed before reuse.[4]

Disposal Plan
Stable isotope-labeled waste is not considered radioactive and can generally be disposed of as

standard chemical waste.[1][2]

Dispose of unused Propane-1,2,3-triyl tripalmitate-13C and any contaminated materials

(e.g., gloves, wipes) in a designated and clearly labeled chemical waste container.

All chemical waste disposal must be in accordance with local, regional, and national

regulations.[5] Consult your institution's environmental health and safety (EHS) department
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for specific guidance.

Experimental Workflow and Safety Protocol

Preparation

Handling (in Fume Hood)

Cleanup & Disposal Spill Response

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh/Transfer Compound

Proceed to Handling

Perform Experiment

Evacuate Area (if necessary)

Spill Occurs

Decontaminate Work Area

Experiment Complete Spill Occurs

Dispose of Waste in
Labeled Chemical Waste Container

Remove PPE

Wash Hands Thoroughly

Contain Spill

Clean Up with Appropriate Materials

Dispose of as Hazardous Waste
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Propane-1,2,3-triyl tripalmitate-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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